10.1039/C6RA04262G | Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

RSC Advances Pub Date: 2016-03-30 DOI: 10.1039/C6RA04262G

Abstract

Lead-free Bi_0.5(Na_0.85K_0.15)_0.5TiO₃ films have been prepared via a solution-gelation technique. The microstructure, domain structure, ferroelectric, fatigue and piezoelectric properties were investigated systematically. This shows that the films have a single-phase perovskite structure and show outstanding ferroelectric, fatigue and piezoelectric properties at room temperature. The maximum piezoelectric coefficient value of the films reaches approximately 158.94 pm V⁻¹, which is comparable to that of polycrystalline lead-based films. Thus good ferroelectric, fatigue and piezoelectric properties are attributed to the well-defined electrical domain structure and its switching for Bi_0.5(Na_0.85K_0.15)_0.5TiO₃ films. The present results suggest that Bi_0.5(Na_0.85K_0.15)_0.5TiO₃ films can be used as a candidate for lead-free films in piezoelectric micro-electro-mechanical systems.

Domain switching contribution to the ferroelectric, fatigue and piezoelectric properties of lead-free Bi0.5(Na0.85K0.15)0.5TiO3 films

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